Impurites
Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0195265 | 5-Ethylpyridine-2,3-dicarboxylic acid | 102268-15-5 | C9H9NO4 |
| VC0195240 | 13-Ethyl-3-methoxy-1,4,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-ol | 1038-28-4 | C20H30O2 |
| VC0195267 | Diethyl 5-ethylpyridine-2,3-dicarboxylate | 105151-39-1 | C13H17NO4 |
| VC0195243 | (9R,10R,13S,17R)-13-Ethyl-17-ethynyl-17-hydroxy-1,2,6,7,9,10,11,12,15,16-decahydrocyclopenta[a]phenanthren-3-one | 1260525-53-8 | C21H26O2 |
| VC0195241 | 5-Hydroxy Indapamide | 126750-70-7 | C16H16ClN3O4S |
| VC0195295 | 1-[(Z)-3-(2-Chlorophenyl)-2-(4-fluorophenyl)prop-2-enyl]-1,2,4-triazole | 127296-24-6 | C17H13ClFN3 |
| VC0195257 | 5-(1-Hydroxyethyl)-2-(4-methyl-5-oxo-4-propan-2-yl-1H-imidazol-2-yl)pyridine-3-carboxylic acid | 134887-87-9 | C15H19N3O4 |
| VC0195246 | 4'-((2-Butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl)methyl)-[1,1'-biphenyl]-2-carbonitrile | 138401-24-8 | C25H27N3O |
| VC0195234 | Levonorgestrel Impurity V (Aromatic Levonorgestrel) | 14009-70-2 | C22H28O2 |
| VC0195250 | N-[(2'-Cyano[1,1'-biphenyl]-4-yl)methyl]-1-(pentanoylamino)cyclopentane-1-carboxamide | 141745-71-3 | C25H29N3O2 |
| VC0195298 | (+-)-Indoxacarb | 144171-61-9 | C22H17ClF3N3O7 |
| VC0195301 | Methyl 5-chloro-2-hydroxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate | 144172-24-7 | C11H9ClO4 |
| VC0195302 | Methyl (4-(trifluoromethoxy)phenyl)carbamate | 177905-10-1 | C9H8F3NO3 |
| VC0195296 | R-Indoxacarb | 185608-75-7 | C22H17ClF3N3O7 |
| VC0195290 | 5-Amino-1-(2,6-dichloro-4-(trifluoromethyl)phenyl)-4-(trifluoromethyl)-1H-pyrazole-3-carbonitrile | 205650-65-3 | C12H4Cl2F6N4 |
| VC0195253 | Levonorgestrel Impurity L (18-Methylester-4-ene-3,17-dione) | 21800-83-9 | C19H26O2 |
| VC0195248 | Levonorgestrel Impurity R | 2322-77-2 | C20H28O2 |
| VC0195251 | 2-Methylindolin-1-amine hydrochloride | 31529-47-2 | C9H13ClN2 |
| VC0195305 | Levamisole Phosphate | 32093-35-9 | C11H15N2O4PS |
| VC0195247 | N2-Ethyl-6-(methylthio)-1,3,5-triazine-2,4-diamine | 4147-58-4 | C6H11N5S |
| VC0195304 | 6-Phenyl-2,3-dihydroimidazo[2,1-b]thiazole hydrochloride | 4335-29-9 | C11H11ClN2S |
| VC0195293 | 1,3-Bis[3-(4,5-dihydro-1H-imidazol-2-yl)phenyl]urea;hydrochloride | 5318-76-3 | C19H22Cl2N6O |
| VC0195269 | Avermectin B1a | 65195-55-3 | C48H72O14 |
| VC0195255 | Azafenidin | 68049-83-2 | C15H13Cl2N3O2 |
| VC0195272 | Aclonifen | 74070-46-5 | C12H9ClN2O3 |